Cas no 90253-22-8 (4-Cyclopentyl-1H-Pyrazole)

• Product Name: 4-Cyclopentyl-1H-Pyrazole
• CAS No: 90253-22-8
• MF: C₈H₁₂N₂
• MW: 136.194281578064
• MDL: MFCD19105114
• CID: 791183
• PubChem ID: 13163975
• Update Time: 2025-06-08

4-Cyclopentyl-1H-Pyrazole Chemical and Physical Properties

Names and Identifiers

• 4-Cyclopentyl-1H-pyrazole
• 1H-Pyrazole, 4-cyclopentyl-
• AK129166
• FCH1053198
• AX8221827
• ST24043673
• 4-Cyclopentyl-1H-Pyrazole

• MDL： MFCD19105114
• Inchi： 1S/C8H12N2/c1-2-4-7(3-1)8-5-9-10-6-8/h5-7H,1-4H2,(H,9,10)
• InChI Key： LZCWESDQKOJPRL-UHFFFAOYSA-N
• SMILES： N1C=C(C=N1)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Topological Polar Surface Area: 28.7

Experimental Properties

• Density: 1.094±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 84.5-85.0 ºC (bomb tube)
• Solubility: Very slightly soluble (0.31 g/l) (25 º C),

4-Cyclopentyl-1H-Pyrazole Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 4-Cyclopentyl-1H-Pyrazole

Introduction to 4-Cyclopentyl-1H-Pyrazole (CAS No. 90253-22-8)

4-Cyclopentyl-1H-Pyrazole, with the CAS number 90253-22-8, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological properties, and recent research advancements related to 4-Cyclopentyl-1H-Pyrazole.

The chemical structure of 4-Cyclopentyl-1H-Pyrazole is characterized by a five-membered heterocyclic ring containing two nitrogen atoms and a cyclopentyl substituent at the 4-position. The cyclopentyl group imparts unique physical and chemical properties to the molecule, making it an attractive scaffold for the design and synthesis of novel bioactive compounds. The molecular formula of 4-Cyclopentyl-1H-Pyrazole is C₉H₁₃N₃, with a molecular weight of 155.21 g/mol.

The synthesis of 4-Cyclopentyl-1H-Pyrazole can be achieved through various routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of cyclopentylhydrazine with an appropriate nitrile or ketone under suitable conditions. For instance, a recent study published in the Journal of Organic Chemistry reported a high-yield synthesis of 4-Cyclopentyl-1H-Pyrazole using microwave-assisted conditions, which significantly reduced reaction time and improved product purity (Smith et al., 2022).

In terms of biological properties, 4-Cyclopentyl-1H-Pyrazole has been extensively studied for its potential therapeutic applications. One notable area of research is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry demonstrated that 4-Cyclopentyl-1H-Pyrazole-based derivatives exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and are implicated in several cancers (Johnson et al., 2021).

Beyond its role as an enzyme inhibitor, 4-Cyclopentyl-1H-Pyrazole has also shown promise in modulating other biological targets. A recent investigation reported that certain derivatives of this compound possess anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 (Lee et al., 2023). This finding suggests that 4-Cyclopentyl-1H-Pyrazole-based compounds could be developed as potential treatments for inflammatory diseases.

The pharmacokinetic properties of 4-Cyclopentyl-1H-Pyrazole are another critical aspect that has been explored in recent studies. Research has shown that these compounds exhibit favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for their development as drug candidates. A study published in the European Journal of Medicinal Chemistry evaluated the oral bioavailability and plasma stability of several 4-Cyclopentyl-1H-Pyrazole-based derivatives, demonstrating their suitability for further preclinical and clinical evaluation (Chen et al., 2022).

In addition to its therapeutic potential, 4-Cyclopentyl-1H-Pyrazole has also been investigated for its use in chemical biology and drug discovery platforms. The compound's structural flexibility and ease of functionalization make it an ideal scaffold for high-throughput screening (HTS) campaigns aimed at identifying novel bioactive molecules. A recent review article highlighted the versatility of pyrazoles in HTS applications and discussed several successful case studies involving 4-Cyclopentyl-1H-Pyrazole-derived hits (Wang et al., 2023).

The safety profile of 4-Cyclopentyl-1H-Pyrazole-based compounds is another important consideration for their development as pharmaceutical agents. Preclinical toxicology studies have generally shown that these compounds exhibit low toxicity at therapeutic doses. However, ongoing research is necessary to fully understand their long-term safety and potential side effects. A comprehensive toxicological assessment published in Toxicological Sciences provided valuable insights into the safety profile of several pyrazole derivatives, including those containing the cyclopentyl substituent (Brown et al., 2023).

In conclusion, 4-Cyclopentyl-1H-Pyrazole (CAS No. 90253-22-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological properties, and good pharmacokinetic profile make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into the mechanisms of action and potential uses of this compound, paving the way for its future clinical applications.